Cas no 108930-17-2 (Protein kinase inhibitor H-7 dihydrochloride)

• Product Name: Protein kinase inhibitor H-7 dihydrochloride
• CAS No: 108930-17-2
• MF: C₁₄H₁₉Cl₂N₃O₂S
• MW: 364.290560007095
• MDL: MFCD00036961
• CID: 163595
• PubChem ID: 24278496
• Update Time: 2025-04-19

Protein kinase inhibitor H-7 dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-[(2-methyl-1-piperazinyl)sulfonyl]-, hydrochloride (1:2)
• H-7 DIHYDROCHLORIDE
• 1-(5-Isoquinolinesulfonyl)-2-methylpiperazine Dihydrochloride
• 1-(5-Isoquinolinylsulfonyl)-2-methylpiperazine dihydrochloride
• Isoquinoline-5-sulfonic 2-methyl-1-piperazide dihydrochloride
• H 7
• H-7
• H-7 (hydrochloride)
• 1-(5-ISOQUINOLINESULFONYL)-2-METHYLPIPERAZINE 2HCL
• 1-(5-isoquinolinylsulfonyl)-2-methylpiperazine 2HCl
• (+/-)-1-(5-ISOQUINOLINESULFONYL)-2-METHYLPIPERAZINE 2HCL
• (-)-1-(5-ISOQUINOLINESULFONYL)-2-METHYLPIPERAZINE, DI-HCL SALT
• 5-[(2-Methyl-1-piperazinyl)sulfonyl]isoquinoline Hydrochloride
• H-7 dihydrochloride,98%
• Protein kinase inhibitor H-7 dihydrochloride
• AKOS024458555
• Q27156263
• 55VT8U9HB1
• (+/-)-1-(5-Isoquinolinesulphonyl)-2-methylpiperazine dihydrochloride
• CHEBI:82739
• SR-01000000121-3
• MFCD00036961
• I 7016
• to_000064
• H-7, Dihydrochloride - CAS 108930-17-2
• 1-(5-isoquinolinesulfonyl)-2-methylpiperazine hydrochloride
• H7 dihydrochloride
• H-7 dihydrochloride, >=98% (HPLC)
• 5-((2-methylpiperazin-1-yl)sulfonyl)isoquinoline dihydrochloride
• 108930-17-2
• MS-25797
• 5-(2-methylpiperazin-1-yl)sulfonylisoquinoline;dihydrochloride
• EU-0100598
• Protein kinase inhibitor H-7 (dihydrochloride)
• ISOQUINOLINE, 5-((2-METHYL-1-PIPERAZINYL)SULFONYL)-, HYDROCHLORIDE (1:2)
• Piperazine, 1-(5-isoquinolinylsulfonyl)-2-methyl-, dihydrochloride
• 5-[(2-methylpiperazin-4-ium-1-yl)sulfonyl]isoquinolinium dichloride
• DTXSID10910929
• BMK1-B4
• HY-100983
• J-002210
• SCHEMBL1064436
• 1-(5-Isoquinolinesulfonyl)-2-methyl-piperazine dihydrochloride
• SR-01000000121-2
• 5-[(2-methylpiperazin-1-yl)sulfonyl]isoquinoline dihydrochloride
• LP00682
• Tox21_500682
• UNII-55VT8U9HB1
• CCG-221986
• CHEMBL540848
• SR-01000000121-6
• H-7, Dihydrochloride
• H-7DIHYDROCHLORIDE
• PKC-IN-5
• EU-0100682
• SR-01000000121
• NCGC00094040-01
• H-121
• NCGC00261367-01
• (+/-)-1-(5-isoquinolinesulfonyl)-2-methylpiperazine dihydrochloride
• 5-(2-methylpiperazin-1-ylsulfonyl)isoquinoline dihydrochloride
• Isoquinoline,5-[(2-methyl-1-piperazinyl)sulfonyl]-
• G77512
• OARGPFMFRLLKPF-UHFFFAOYSA-N
• H7
• 5-((2-methylpiperazin-4-ium-1-yl)sulfonyl)isoquinolinium dichloride
• DA-73986

• MDL： MFCD00036961
• Inchi： 1S/C14H17N3O2S.2ClH/c1-11-9-16-7-8-17(11)20(18,19)14-4-2-3-12-10-15-6-5-13(12)14;;/h2-6,10-11,16H,7-9H2,1H3;2*1H
• InChI Key： OARGPFMFRLLKPF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CC=CC2C=NC=CC1=2)(N1CCNCC1C)(=O)=O

Computed Properties

• Exact Mass: 363.05800
• Monoisotopic Mass: 363.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1
• Topological Polar Surface Area: 66.9

Experimental Properties

• Color/Form: Not available
• Melting Point: 215-225 °C
• Solubility: H2O: 20 mg/mL
• PSA: 70.68000
• LogP: 4.16870
• Solubility: Soluble in water

Protein kinase inhibitor H-7 dihydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives